Cas no 6695-61-0 (2-Chloro-4-(trifluoromethoxy)aniline)

2-Chloro-4-(trifluoromethoxy)aniline structure
6695-61-0 structure
Product Name:2-Chloro-4-(trifluoromethoxy)aniline
CAS No:6695-61-0
MF:C7H5ClF3NO
MW:211.568911314011
CID:1714127
PubChem ID:2734084
Update Time:2025-04-21

2-Chloro-4-(trifluoromethoxy)aniline Chemical and Physical Properties

Names and Identifiers

    • 2-Chloro-4-(trifluoromethoxy)aniline
    • 2-CHLORO-4-TRIFLUOROMETHOXY-PHENYLAMINE
    • BDBM626050
    • SCHEMBL1351195
    • 6695-61-0
    • 2-chloro4-trifluoromethoxyaniline
    • C3142
    • 4-trifluoromethoxy-2-chloroaniline
    • A836612
    • 2-Chloro-4- trifluoromethoxy aniline
    • Benzenamine, 2-chloro-4-(trifluoromethoxy)-
    • J-508701
    • DB-008806
    • EN300-173489
    • PS-8002
    • AKOS005259605
    • 2-chloranyl-4-(trifluoromethyloxy)aniline
    • MFCD01631704
    • SB79178
    • CS-W015039
    • DTXSID80370112
    • AC-3732
    • 69695-61-0
    • SY050847
    • 2-chloro-4-(trifluoromethoxy)phenylamine
    • 2-Chloro-4-(trifluoromethoxy)aniline, 97%
    • 2-Chloro-4-trifluoromethoxyaniline
    • Inchi: 1S/C7H5ClF3NO/c8-5-3-4(1-2-6(5)12)13-7(9,10)11/h1-3H,12H2
    • InChI Key: YMLWONHDNGICOH-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C=CC=1N)OC(F)(F)F

Computed Properties

  • Exact Mass: 211.00125
  • Monoisotopic Mass: 211.0011760g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 176
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 35.2Ų

Experimental Properties

  • PSA: 35.25
Recommended suppliers
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.